Cas no 887895-91-2 (N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide
• CAS No: 887895-91-2
• MF: C₂₄H₂₀ClN₃O₅S
• MW: 497.950703620911
• CID: 6496953
• Update Time: 2025-06-12

N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-chlorophenyl)-3-[[4-[(dimethylamino)sulfonyl]benzoyl]amino]-

• Inchi： 1S/C24H20ClN3O5S/c1-28(2)34(31,32)18-13-7-15(8-14-18)23(29)27-21-19-5-3-4-6-20(19)33-22(21)24(30)26-17-11-9-16(25)10-12-17/h3-14H,1-2H3,(H,26,30)(H,27,29)
• InChI Key： UWADSBROAVBCOK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(S(N(C)C)(=O)=O)C=C2)=C1C(NC1=CC=C(Cl)C=C1)=O

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• pka: 10.90±0.43(Predicted)

Additional information on N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide

Professional Introduction to N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 887895-91-2)

N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide, identified by its CAS number 887895-91-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and development.

The molecular structure of N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide is characterized by its intricate arrangement of functional groups, including a 4-chlorophenyl moiety, a dimethylsulfamoyl group, and an amide linkage connecting a benzamido unit to a benzofuran scaffold. These structural features contribute to the compound's unique chemical properties and potential biological functions.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating specific biological pathways. N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide has emerged as a compound of interest due to its potential pharmacological activity. Studies have suggested that this molecule may interact with specific enzymes or receptors, thereby influencing cellular processes relevant to conditions such as inflammation, pain, and neurodegeneration.

The presence of the dimethylsulfamoyl group in the molecule is particularly noteworthy, as sulfonamide derivatives are well-known for their diverse biological activities. This functional group has been extensively explored in medicinal chemistry for its ability to enhance binding affinity and selectivity towards biological targets. The incorporation of this moiety in N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide may contribute to its efficacy in modulating biological pathways associated with these conditions.

Furthermore, the benzofuran scaffold is another key structural feature that contributes to the compound's potential therapeutic applications. Benzofuran derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The combination of these structural elements in N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide suggests that it may possess multiple mechanisms of action, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and characterization of this compound to understand its chemical properties and potential biological effects. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate the molecular structure and confirm the identity of the compound. These studies have provided valuable insights into the conformational behavior and reactivity of N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide, which are essential for designing effective pharmaceutical interventions.

In addition to its structural analysis, researchers have also explored the pharmacokinetic properties of this compound. Understanding how the body processes and eliminates a drug is crucial for optimizing its therapeutic efficacy. Preliminary studies have indicated that N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide exhibits favorable pharmacokinetic profiles, suggesting potential for oral administration and prolonged bioavailability.

The development of novel drug candidates often involves rigorous testing in preclinical models to assess their safety and efficacy. N-(4-chlorophenyl)-3-4-(dimethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide has undergone various in vitro assays to evaluate its interaction with biological targets and potential side effects. These studies have provided preliminary evidence supporting its therapeutic potential while also identifying areas for further optimization.

One of the most exciting aspects of this research is the exploration of N-(4-chlorophenyl)-3-4()-1[benzopyran]-2[carboxylic acid amide]. The benzopyran moiety is known for its role in various bioactive molecules, and its presence in this compound may contribute to its unique pharmacological profile. Further investigation into this scaffold could lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

The combination of computational modeling and experimental validation has been instrumental in advancing our understanding of N-(-91). By leveraging computational methods such as molecular docking and dynamic simulations, researchers can predict how this compound interacts with biological targets at the atomic level. These predictions are then validated through experimental studies, providing a comprehensive understanding of its mechanism of action.

In conclusion, N-() represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great promise for addressing unmet medical needs and improving patient outcomes.